Cas no 1269407-95-5 (2-Bromo-5-(pyrrolidin-1-yl)benzonitrile)
2-Bromo-5-(pyrrolidin-1-yl)benzonitrile is a brominated benzonitrile derivative featuring a pyrrolidine substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its reactive bromine and nitrile functional groups. The pyrrolidine moiety enhances solubility and provides a handle for further derivatization, making it valuable for constructing complex heterocyclic frameworks. Its well-defined structure and high purity ensure consistent performance in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and stability for synthetic applications.
1269407-95-5 structure
Product Name:2-Bromo-5-(pyrrolidin-1-yl)benzonitrile
CAS No:1269407-95-5
MF:C11H11BrN2
MW:251.122441530228
CID:2190420
Update Time:2025-06-08
2-Bromo-5-(pyrrolidin-1-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-(1-pyrrolidinyl)benzonitrile
- 2-bromo-5-(pyrrolidin-1-yl)benzonitrile
- 2-Bromo-5-(pyrrolidin-1-yl)benzonitrile
-
- Inchi: 1S/C11H11BrN2/c12-11-4-3-10(7-9(11)8-13)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2
- InChI Key: RLGYQRLPRDAXAP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C#N)N1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Topological Polar Surface Area: 27
2-Bromo-5-(pyrrolidin-1-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM492118-1g |
2-Bromo-5-(pyrrolidin-1-yl)benzonitrile |
1269407-95-5 | 97% | 1g |
$700 | 2024-08-02 |
2-Bromo-5-(pyrrolidin-1-yl)benzonitrile Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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